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Compound of Interest

Compound Name: Damnacanthal-d3

Cat. No.: B12424866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Damnacanthal is a naturally occurring anthraquinone that has garnered significant interest

within the scientific community for its diverse pharmacological properties. Isolated primarily

from the roots of plants of the Morinda genus, such as Morinda citrifolia (Noni), it has been

traditionally used in herbal medicine for centuries. This technical guide provides an in-depth

overview of Damnacanthal, with a specific note on its deuterated form, Damnacanthal-d3.

While literature specifically detailing Damnacanthal-d3 is scarce, it is understood to be a

deuterated isotopologue of Damnacanthal. Such deuterated compounds are invaluable in

analytical and drug metabolism studies, often serving as internal standards for mass

spectrometry-based quantification due to their similar chemical properties but distinct mass.

This guide will focus on the well-documented properties and activities of Damnacanthal, which

are directly applicable to its deuterated form in a research context.

Chemical Identity and Structure
Damnacanthal is chemically identified as 3-hydroxy-1-methoxy-9,10-dioxo-9,10-

dihydroanthracene-2-carbaldehyde. It is recognized by its characteristic pale yellow crystalline

appearance.

Chemical Structure:
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The chemical structure of Damnacanthal is provided below:

Structural and Chemical Identifiers:

Identifier Value

IUPAC Name
3-hydroxy-1-methoxy-9,10-dioxoanthracene-2-

carbaldehyde

CAS Number 477-84-9

Molecular Formula C₁₆H₁₀O₅

Molecular Weight 282.25 g/mol

SMILES
COC1=C2C(=CC(=C1C=O)O)C(=O)C3=CC=C

C=C3C2=O

InChI

InChI=1S/C16H10O5/c1-21-16-11(7-

17)12(18)6-10-13(16)15(20)9-5-3-2-4-

8(9)14(10)19/h2-7,18H,1H3

InChIKey IPDMWUNUULAXLU-UHFFFAOYSA-N

Physicochemical Properties
Property Value Reference

Melting Point 210-211 °C

Appearance Pale yellow crystals

Solubility
Soluble in DMSO (up to 7

mg/mL)

Boiling Point 531.9±50.0 °C (Predicted)

Density 1.461±0.06 g/cm³ (Predicted)

pKa 5.26±0.20 (Predicted)

Biological Activities and Pharmacological Profile
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Damnacanthal exhibits a wide range of biological activities, with its anti-cancer and anti-

inflammatory properties being the most extensively studied.

Anticancer Activity
Damnacanthal has demonstrated potent cytotoxic and anti-proliferative effects against a variety

of cancer cell lines. Its mechanisms of action are multifaceted and include the induction of

apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in cancer

progression.

Cytotoxicity Data (IC₅₀ Values):

Cell Line Cancer Type IC₅₀ Value (µM)
IC₅₀ Value
(µg/mL)

Reference

MCF-7 Breast Cancer 3.80 ± 0.57 -

K-562
Myelogenous

Leukemia
5.50 ± 1.26 -

CEM-SS
T-lymphoblastic

Leukemia
- 10

p56lck

(autophosphoryla

tion)

- 0.046 -

p56lck

(exogenous

substrate)

- 0.220 -

Anti-inflammatory Activity
Damnacanthal has been shown to possess significant anti-inflammatory properties. It can

inhibit the activation of mast cells and suppress the NF-κB signaling pathway, which plays a

crucial role in the inflammatory response.

Signaling Pathways Modulated by Damnacanthal
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Damnacanthal's biological effects are mediated through its interaction with several key cellular

signaling pathways.

p56lck Tyrosine Kinase Inhibition
Damnacanthal is a potent and selective inhibitor of the p56lck tyrosine kinase, a key enzyme in

T-cell activation and signaling.
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Click to download full resolution via product page

Caption: Inhibition of p56lck signaling by Damnacanthal.

NF-κB Signaling Pathway Inhibition
Damnacanthal can suppress the activation of the NF-κB pathway, a central regulator of

inflammation and cell survival.
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Nuclear Translocation
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Caption: Damnacanthal-mediated inhibition of the NF-κB pathway.
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c-Met Signaling Pathway Inhibition
Damnacanthal has been identified as an inhibitor of the c-Met receptor tyrosine kinase, which

is often dysregulated in cancer.
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Caption: Inhibition of the HGF/c-Met signaling cascade by Damnacanthal.

Experimental Protocols
The following are detailed methodologies for key experiments frequently cited in Damnacanthal

research.

Cell Viability (MTT) Assay
This protocol is used to assess the cytotoxic effects of Damnacanthal on cancer cell lines.

Materials:
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Damnacanthal stock solution (in DMSO)

Cancer cell line of interest (e.g., MUM-2B)

96-well plates

Complete cell culture medium

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

Microplate reader

Procedure:

Seed 1 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours.

Prepare serial dilutions of Damnacanthal in complete medium.

Remove the existing medium from the wells and add the Damnacanthal dilutions (and a

vehicle control with DMSO).

Incubate the plate for the desired time periods (e.g., 12, 24, or 48 hours).

Add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

Carefully remove the supernatant.

Add 150 µL of DMSO to each well to dissolve the formazan crystals.

Measure the optical density (OD) at 490 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis
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This protocol is used to determine the effect of Damnacanthal on the expression levels of

specific proteins.

Materials:

Damnacanthal

Cancer cell line of interest (e.g., MUM-2B)

6-well plates

RIPA buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels

Nitrocellulose or PVDF membranes

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibodies (e.g., against Bax, p53, p21, NF-κB, Cyclin D, Cyclin E, GAPDH)

HRP-conjugated secondary antibody

Chemiluminescence detection reagent

Procedure:

Seed 1 x 10⁶ cells per well in a 6-well plate and incubate for 24 hours.

Treat the cells with various concentrations of Damnacanthal (e.g., 2.5, 5, and 10 µM) for 24

hours.

Wash the cells twice with PBS and lyse them using RIPA buffer.

Centrifuge the cell lysates at 12,000 x g for 15 minutes at 4°C to pellet cellular debris.

Determine the protein concentration of the supernatant using a BCA assay.
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Separate 50 µg of protein from each sample by SDS-PAGE on an 8-10% gel.

Transfer the separated proteins to a nitrocellulose membrane.

Block the membrane with 5% skimmed milk in TBST for 1 hour.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane three times with TBST.

Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST.

Detect the protein bands using a chemiluminescence system.

Cell Cycle Analysis
This protocol is used to investigate the effect of Damnacanthal on cell cycle progression.

Materials:

Damnacanthal

Cancer cell line of interest

6-well plates

PBS

Cold 70% ethanol

Propidium iodide (PI) staining solution (containing RNase A)

Flow cytometer

Procedure:
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Plate 4 x 10⁵ cells per well in 6-well plates and incubate for 24 hours.

Treat the cells with various concentrations of Damnacanthal for a specified time (e.g., 72

hours).

Harvest both attached and floating cells and wash with PBS.

Fix the cells by slowly adding 1 mL of cold 70% ethanol while vortexing gently.

Store the fixed cells at -20°C for at least 2 hours.

Pellet the cells and wash with PBS.

Resuspend the cell pellet in PI staining solution and incubate for 15-30 minutes in the dark at

room temperature.

Analyze the cell cycle distribution using a flow cytometer.

DNA Fragmentation Assay
This protocol is used to detect apoptosis induced by Damnacanthal through the visualization of

DNA laddering.

Materials:

Damnacanthal

Cancer cell line of interest

Cell lysis buffer (e.g., 10 mM Tris-HCl, pH 7.4, 10 mM EDTA, 0.5% Triton X-100)

RNase A

Proteinase K

Phenol:chloroform:isoamyl alcohol

Isopropanol and 70% ethanol
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Agarose gel

DNA loading dye

Ethidium bromide or other DNA stain

Gel electrophoresis system and UV transilluminator

Procedure:

Treat cells with Damnacanthal for the desired time to induce apoptosis.

Harvest the cells and wash with PBS.

Lyse the cells in lysis buffer.

Centrifuge to pellet the intact nuclei, and collect the supernatant containing fragmented DNA.

Treat the supernatant with RNase A to degrade RNA.

Treat with Proteinase K to digest proteins.

Perform a phenol:chloroform extraction to purify the DNA.

Precipitate the DNA with isopropanol.

Wash the DNA pellet with 70% ethanol and air dry.

Resuspend the DNA in a small volume of TE buffer.

Add DNA loading dye and run the samples on an agarose gel.

Stain the gel with a DNA stain and visualize the DNA fragments under UV light. A

characteristic ladder pattern indicates apoptosis.

Conclusion
Damnacanthal is a promising natural compound with significant potential in drug discovery,

particularly in the fields of oncology and inflammation. Its well-defined chemical structure and
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multifaceted biological activities, mediated through the modulation of key signaling pathways,

make it a compelling subject for further research. The deuterated form, Damnacanthal-d3,

serves as an essential tool for precise quantification in preclinical and clinical studies. This

technical

To cite this document: BenchChem. [Damnacanthal-d3: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424866#what-is-damnacanthal-d3-and-its-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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